N-(2-(2-(1-Ethylpiperidin-2-yl)ethyl)phenyl)formamide

• CAS RN: 58754-03-3
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: N-[2-[2-(1-ethylpiperidin-2-yl)ethyl]phenyl]formamide
• InChI: InChI=1S/C16H24N2O/c1-2-18-12-6-5-8-15(18)11-10-14-7-3-4-9-16(14)17-13-19/h3-4,7,9,13,15H,2,5-6,8,10-12H2,1H3,(H,17,19)
• InChI Key: XXENCZMMERDVIU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCCC1CCC2=CC=CC=C2NC=O

Description

N-(2-(2-(1-Ethylpiperidin-2-yl)ethyl)phenyl)formamide is a useful research compound. Its molecular formula is C16H24N2O and its molecular weight is 260.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-ethyl-2-(o-formamidophenethyl)pyridinium iodide (44.8 g., 0.117 mole), 50% NaOH (11.2 g., 0.14 mole), and water (40 ml.) in methanol (330 ml.) is added portionwise NaBH4 (5.32 g., 0.14 mole). The solution is stirred for 2 hr. and evaporated. Water is added to the residue thus obtained and the mixture extracted with ether. The ethereal extracts are dried (MgSO4) and evaporated. The residue taken up in 200 ml. of ethanol and hydrogenated in a Parr apparatus using 5 g. of 10% palladium on carbon as catalyst affords 1-ethyl-2-(2-formamidophenethyl)piperidine.